diisopropyl 5-[(cyclobutylcarbonyl)amino]-3-methyl-2,4-thiophenedicarboxylate

• IUPAC Name: dipropan-2-yl 5-(cyclobutanecarbonylamino)-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C18H25NO5S/c1-9(2)23-17(21)13-11(5)14(18(22)24-10(3)4)25-16(13)19-15(20)12-7-6-8-12/h9-10,12H,6-8H2,1-5H3,(H,19,20)
• InChI Key: KLVGVAGZYRKWTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C2CCC2)C(=O)OC(C)C
• Molecular Formula: C18H25NO5S
• Molecular Weight: 367.5 g/mol

Description

This compound is a thiophene derivative, which is a type of heterocyclic compound. Thiophenes are aromatic compounds that contain a ring of four carbon atoms and one sulfur atom. The compound also contains an amino group (NH2) and a carboxylate group (COO-), which are common in many biological molecules.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiophene ring, an amino group, and a carboxylate group. The cyclobutylcarbonyl group would be attached to the nitrogen of the amino group.

Chemical Reactions Analysis

As a thiophene derivative, this compound might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution. The amino and carboxylate groups could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar amino and carboxylate groups could increase its solubility in water.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. If it’s used as a drug, its mechanism would depend on the biological target it interacts with. If it’s used in a chemical reaction, its mechanism would depend on the specific reaction conditions and other reactants.